Cas no 478047-67-5 (1-{2-[(4-chlorophenyl)sulfanyl]-4-methylpyrimidin-5-yl}ethan-1-one)
1-{2-[(4-chlorophenyl)sulfanyl]-4-methylpyrimidin-5-yl}ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-{2-[(4-chlorophenyl)sulfanyl]-4-methylpyrimidin-5-yl}ethan-1-one
-
- MDL: MFCD02187402
1-{2-[(4-chlorophenyl)sulfanyl]-4-methylpyrimidin-5-yl}ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB300146-500 mg |
1-{2-[(4-Chlorophenyl)sulfanyl]-4-methyl-5-pyrimidinyl}-1-ethanone; . |
478047-67-5 | 500mg |
€678.60 | 2023-04-26 | ||
| abcr | AB300146-1 g |
1-{2-[(4-Chlorophenyl)sulfanyl]-4-methyl-5-pyrimidinyl}-1-ethanone; . |
478047-67-5 | 1g |
€1312.80 | 2023-04-26 | ||
| Key Organics Ltd | 4R-1150-1MG |
1-{2-[(4-chlorophenyl)sulfanyl]-4-methyl-5-pyrimidinyl}-1-ethanone |
478047-67-5 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | 4R-1150-5MG |
1-{2-[(4-chlorophenyl)sulfanyl]-4-methyl-5-pyrimidinyl}-1-ethanone |
478047-67-5 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | 4R-1150-10MG |
1-{2-[(4-chlorophenyl)sulfanyl]-4-methyl-5-pyrimidinyl}-1-ethanone |
478047-67-5 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | 4R-1150-0.5G |
1-{2-[(4-chlorophenyl)sulfanyl]-4-methyl-5-pyrimidinyl}-1-ethanone |
478047-67-5 | >90% | 0.5g |
£385.00 | 2025-02-09 | |
| Key Organics Ltd | 4R-1150-1G |
1-{2-[(4-chlorophenyl)sulfanyl]-4-methyl-5-pyrimidinyl}-1-ethanone |
478047-67-5 | >90% | 1g |
£770.00 | 2025-02-09 | |
| Key Organics Ltd | 4R-1150-5G |
1-{2-[(4-chlorophenyl)sulfanyl]-4-methyl-5-pyrimidinyl}-1-ethanone |
478047-67-5 | >90% | 5g |
£3080.00 | 2025-02-09 | |
| Key Organics Ltd | 4R-1150-10G |
1-{2-[(4-chlorophenyl)sulfanyl]-4-methyl-5-pyrimidinyl}-1-ethanone |
478047-67-5 | >90% | 10g |
£5775.00 | 2025-02-09 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00892430-1g |
1-{2-[(4-chlorophenyl)sulfanyl]-4-methylpyrimidin-5-yl}ethan-1-one |
478047-67-5 | 90% | 1g |
¥4193.0 | 2024-04-18 |
1-{2-[(4-chlorophenyl)sulfanyl]-4-methylpyrimidin-5-yl}ethan-1-one Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 1-{2-[(4-chlorophenyl)sulfanyl]-4-methylpyrimidin-5-yl}ethan-1-one
1-{2-[(4-Chlorophenyl)sulfanyl]-4-methylpyrimidin-5-yl}ethan-1-one (CAS No. 478047-67-5): A Comprehensive Overview
1-{2-[(4-Chlorophenyl)sulfanyl]-4-methylpyrimidin-5-yl}ethan-1-one (CAS No. 478047-67-5) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its systematic name, belongs to the class of pyrimidine derivatives and is characterized by the presence of a chlorophenyl sulfanyl group and a methyl group attached to the pyrimidine ring. The compound's structure and chemical properties make it a valuable candidate for various research and development activities, particularly in the areas of drug discovery and pharmaceutical sciences.
The molecular formula of 1-{2-[(4-chlorophenyl)sulfanyl]-4-methylpyrimidin-5-yl}ethan-1-one is C13H12ClN2OS, with a molecular weight of approximately 283.76 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of 4-chlorothiophenol with 2-chloro-4-methylpyrimidine followed by the acetylation step. The resulting product is a white crystalline solid that is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).
In recent years, 1-{2-[(4-chlorophenyl)sulfanyl]-4-methylpyrimidin-5-yl}ethan-1-one has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro, suggesting its potential as an anti-inflammatory agent.
Beyond its anti-inflammatory effects, 1-{2-[(4-chlorophenyl)sulfanyl]-4-methylpyrimidin-5-yl}ethan-1-one has also been investigated for its antiviral properties. Studies have demonstrated that it can inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve the disruption of viral entry into host cells and the inhibition of viral protein synthesis, making it a promising candidate for the development of antiviral drugs.
The pharmacokinetic properties of 1-{2-[(4-chlorophenyl)sulfanyl]-4-methylpyrimidin-5-yl}ethan-1-one have also been studied to assess its suitability for therapeutic use. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and a reasonable half-life. These properties suggest that it could be administered orally, which would be advantageous for patient compliance in clinical settings.
In addition to its potential therapeutic applications, 1-{2-[(4-chlorophenyl)sulfanyl]-4-methylpyrimidin-5-yl}ethan-1-one has also been explored for its use as a research tool in biochemical and cellular studies. Its ability to modulate specific biological pathways makes it useful for investigating the mechanisms underlying various diseases and for identifying new targets for drug development.
The safety profile of 1-{2-[(4-chlorophenyl)sulfanyl]-4-methylpyrimidin-5-yl}ethan-1-one has been evaluated in several preclinical studies. Toxicity assessments have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further studies are needed to fully characterize its safety profile in humans.
In conclusion, 1-{2-[(4-chlorophenyl)sulfanyl]-4-methylpyrimidin-5-yl}ethan-1-one (CAS No. 478047-67-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical sciences. Its unique structural features and biological activities make it an attractive candidate for further research and development, particularly in the areas of anti-inflammatory and antiviral therapies. As research continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge, paving the way for innovative treatments for various diseases.
478047-67-5 (1-{2-[(4-chlorophenyl)sulfanyl]-4-methylpyrimidin-5-yl}ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)